Cas no 53626-69-0 (1,4-Benzenediamine, N-sec-heptyl-N'-phenyl-)

• Product name: 1,4-Benzenediamine, N-sec-heptyl-N'-phenyl-
• CAS No: 53626-69-0
• MF: C₁₉H₂₆N₂
• MW: 282.42314
• CID: 356826
• PubChem ID: 22245215

1,4-Benzenediamine, N-sec-heptyl-N'-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1,4-Benzenediamine, N-sec-heptyl-N'-phenyl-
• 4-N-heptan-2-yl-1-N-phenylbenzene-1,4-diamine
• N~1~-(Heptan-2-yl)-N~4~-phenylbenzene-1,4-diamine
• 53626-69-0
• DTXSID20623790
• SCHEMBL1662136

• Inchi： InChI=1S/C19H26N2/c1-3-4-6-9-16(2)20-18-12-14-19(15-13-18)21-17-10-7-5-8-11-17/h5,7-8,10-16,20-21H,3-4,6,9H2,1-2H3
• InChI Key： BESSXHKSLAMFFX-UHFFFAOYSA-N
• SMILES： C(NC1C=CC(NC2C=CC=CC=2)=CC=1)(CCCCC)C

Computed Properties

• Exact Mass: 282.20978
• Monoisotopic Mass: 282.209598838g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 8
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1Ų
• XLogP3: 6.2

Experimental Properties

• PSA: 24.06